8-(Hexyloxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
8-(Hexyloxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
KP 136 is an anti-allergic agent found to inhibit passive cutaneous anaphylaxis (PCA) with intravenous and oral dosing.
Brand Name:
Vulcanchem
CAS No.:
76239-32-2
VCID:
VC0531878
InChI:
InChI=1S/C16H18N4O3/c1-2-3-4-5-9-22-13-8-6-7-11-10-12(15-17-19-20-18-15)16(21)23-14(11)13/h6-8,10H,2-5,9H2,1H3,(H,17,18,19,20)
SMILES:
CCCCCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3
Molecular Formula:
C16H18N4O3
Molecular Weight:
314.34 g/mol
8-(Hexyloxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
CAS No.: 76239-32-2
Inhibitors
VCID: VC0531878
Molecular Formula: C16H18N4O3
Molecular Weight: 314.34 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 76239-32-2 |
---|---|
Product Name | 8-(Hexyloxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one |
Molecular Formula | C16H18N4O3 |
Molecular Weight | 314.34 g/mol |
IUPAC Name | 8-hexoxy-3-(2H-tetrazol-5-yl)chromen-2-one |
Standard InChI | InChI=1S/C16H18N4O3/c1-2-3-4-5-9-22-13-8-6-7-11-10-12(15-17-19-20-18-15)16(21)23-14(11)13/h6-8,10H,2-5,9H2,1H3,(H,17,18,19,20) |
Standard InChIKey | GUIWTWATPUPDDY-UHFFFAOYSA-N |
SMILES | CCCCCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3 |
Canonical SMILES | CCCCCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3 |
Appearance | Solid powder |
Description | KP 136 is an anti-allergic agent found to inhibit passive cutaneous anaphylaxis (PCA) with intravenous and oral dosing. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 8-hexyloxy-3-(1H-tetrazol-5-yl)-2H-chromen-2-one KP 136 KP 136, potassium salt KP 136, sodium salt KP-136 |
Reference | 1: Kuriyama K, Hiyama Y, Ito K, Yoshinaka I, Bito Y. The protective effect of a new antiallergic agent, KP-136 on mast cell activation: a comparison with disodium cromoglycate. Agents Actions. 1988 Dec;25(3-4):321-5. PubMed PMID: 3146215. 2: Hiyama Y, Kuriyama K. [Effect of KP-136 on allergic paw edema in the rat]. Nihon Yakurigaku Zasshi. 1990 Mar;95(3):83-90. Japanese. PubMed PMID: 2141318. 3: Kuriyama K, Hiyama Y, Ito K. Effect of 8-hexyloxy-3-(1H-tetrazol-5-yl)-2H-chromen-2-one [KP-136] on experimental asthma: a comparison with disodium cromoglycate. J Pharmacobiodyn. 1989 Mar;12(3):175-81. PubMed PMID: 2474641. 4: Kuriyama K, Hiyama Y, Ito K, Ichikawa K, Kitada S, Yoshinaka I. [The pharmacological properties of a new anti-allergic agent, KP-136, in cutaneous models]. Nihon Yakurigaku Zasshi. 1987 Apr;89(4):213-24. Japanese. PubMed PMID: 2440785. 5: Kuriyama K, Hiyama Y, Ito K. Antiallergic effects of 4-[2-oxo-3-(1H-tetrazol-5-yl)-2H-chromen-8-yloxy]-bu tyric acid. Jpn J Pharmacol. 1989 Jun;50(2):111-8. PubMed PMID: 2475659. |
PubChem Compound | 166484 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume